Cas no 1806058-27-4 (5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806058-27-4
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4838256
• Update Time: 2023-08-19

5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-3-2-4(19-8(9,10)11)6(13(16)17)12-5(3)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： VQABPXHSIZQKJK-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC(C(=O)O)=C(C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115